N-(4-fluorobenzyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C20H16F2N6OS/c21-15-7-5-13(6-8-15)9-23-17(29)11-30-20-18-19(24-12-25-20)28(27-26-18)10-14-3-1-2-4-16(14)22/h1-8,12H,9-11H2,(H,23,29)
• InChI Key: YRIVZULWAQDNLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C(=NC=N3)SCC(=O)NCC4=CC=C(C=C4)F)N=N2)F
• Molecular Formula: C20H16F2N6OS
• Molecular Weight: 426.4 g/mol

Description

N-(4-fluorobenzyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16F2N6OS and its molecular weight is 426.45. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Affinity Towards Adenosine Receptors

A study by Betti et al. (1999) explored amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines for their affinity towards A1 and A2A adenosine receptors. Compounds with specific fluorobenzyl substituents showed high affinity, especially when the fluorine atom was in the ortho position, suggesting potential applications in neurological research and drug development (Betti et al., 1999).

Insecticidal Assessment

Fadda et al. (2017) synthesized various heterocycles, including triazolo[4,5-d]pyrimidines, to evaluate their insecticidal activity against the cotton leafworm. This highlights the potential agricultural applications of such compounds in pest management strategies (Fadda et al., 2017).

Imaging the Translocator Protein with PET

Dollé et al. (2008) reported on the radiosynthesis of a pyrazolo[1,5-a]pyrimidineacetamide derivative for imaging the translocator protein (18 kDa) with PET, indicating its utility in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).

Amplifiers of Phleomycin

Brown et al. (1978) discussed the synthesis of triazolo[4,3-a]pyrimidines and their function as amplifiers of phleomycin against E. coli, pointing to their role in enhancing antibiotic efficacy (Brown et al., 1978).

Antitumor and Antimicrobial Activities

Riyadh (2011) synthesized N-arylpyrazole-containing enaminones leading to the development of pyrazolylisoxazoles and other derivatives, demonstrating significant antitumor and antimicrobial activities. This research suggests the chemical's potential in developing new therapeutic agents (Riyadh, 2011).